molecular formula C26H31ClN4O4S2 B2626198 6-benzyl-2-(4-(N,N-diethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1215679-58-5

6-benzyl-2-(4-(N,N-diethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride

Cat. No. B2626198
CAS RN: 1215679-58-5
M. Wt: 563.13
InChI Key: SHYABXZOXYTAHU-UHFFFAOYSA-N
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Description

6-benzyl-2-(4-(N,N-diethylsulfamoyl)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C26H31ClN4O4S2 and its molecular weight is 563.13. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Bonding Characteristics

The compound forms part of a series that includes molecules like tert-butyl 6-benzyl-2-(3,3-diethylureido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate. These molecules exhibit unique bonding characteristics, such as weak intermolecular C-H...O=C hydrogen bonds and stronger N-H...O=C interactions, which contribute to their molecular stability and potential biological activity (Pietsch, Nieger, & Gütschow, 2007).

Synthesis and Derivatives

The compound is closely related to derivatives synthesized from ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, leading to various tetrahydropyridothienopyrimidine derivatives. These derivatives are valuable synthons for other related fused polyheterocyclic systems, suggesting a wide range of potential applications in chemical synthesis and drug design (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antimycobacterial Properties

A series of 2,6-disubstituted 4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide derivatives have shown significant activity against Mycobacterium tuberculosis. This includes potent inhibition of Mycobacterium tuberculosis pantothenate synthetase and in vitro activity against the bacteria, highlighting the compound's potential as an antimycobacterial agent (Samala et al., 2014).

Antimicrobial Applications

Derivatives of the compound have been synthesized and shown to exhibit antimicrobial activity. This includes significant activity against strains like Proteus vulgaris and Pseudomonas aeruginosa, indicating the compound's potential in developing new antimicrobial agents (Kolisnyk et al., 2015).

properties

IUPAC Name

6-benzyl-2-[[4-(diethylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H30N4O4S2.ClH/c1-3-30(4-2)36(33,34)20-12-10-19(11-13-20)25(32)28-26-23(24(27)31)21-14-15-29(17-22(21)35-26)16-18-8-6-5-7-9-18;/h5-13H,3-4,14-17H2,1-2H3,(H2,27,31)(H,28,32);1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SHYABXZOXYTAHU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H31ClN4O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

563.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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